(3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol

• IUPAC Name: (3R,4R)-4-(azepan-1-yl)-1-[(4-chlorophenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C18H27ClN2O/c19-16-7-5-15(6-8-16)13-20-12-9-17(18(22)14-20)21-10-3-1-2-4-11-21/h5-8,17-18,22H,1-4,9-14H2/t17-,18-/m1/s1
• InChI Key: IOEVQKDYOZZGHP-QZTJIDSGSA-N
• Canonical SMILES: C1CCCN(CC1)C2CCN(CC2O)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CCCN(CC1)[C@@H]2CCN(C[C@H]2O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H27ClN2O
• Molecular Weight: 322.9 g/mol

Description

(3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound belongs to the class of piperidinols, which are known to exhibit various biological activities.

Mechanism of Action

The mechanism of action of (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol is not fully understood. However, it has been proposed that this compound acts as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been suggested that (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol may interact with opioid receptors, which are involved in the modulation of pain and mood.
Biochemical and Physiological Effects:
(3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol has been shown to exhibit various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, as well as exhibit anticonvulsant and anxiolytic effects. Additionally, (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol has been shown to increase the levels of GABA in the brain, which is a neurotransmitter that is involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

One advantage of using (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol in lab experiments is that it has been shown to exhibit various biological activities, which makes it a useful tool for investigating the mechanisms of pain, anxiety, and depression. Additionally, the synthesis of this compound is well-established, which makes it readily available for use in research. However, one limitation of using (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol. One direction is to investigate its potential use as a treatment for neuropathic pain, anxiety, and depression in humans. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of new derivatives of (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol with improved pharmacological properties could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of (3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol involves the reaction of 4-chlorobenzylamine with (R)-3-aminomethyl-1-azepane in the presence of sodium cyanoborohydride. The resulting intermediate is then treated with (R)-3-piperidinylmethanol to yield the final product. The synthesis of this compound has been reported in various research articles, and the procedure is well-established.

Scientific Research Applications

(3R*,4R*)-4-(1-azepanyl)-1-(4-chlorobenzyl)-3-piperidinol has been the subject of scientific research due to its potential applications in the field of medicine. It has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, this compound has been investigated for its potential use as a treatment for neuropathic pain, anxiety, and depression.